![molecular formula C29H32N2O7 B4942282 1-[3-(benzyloxy)-4-methoxybenzyl]-4-(phenylacetyl)piperazine oxalate](/img/structure/B4942282.png)
1-[3-(benzyloxy)-4-methoxybenzyl]-4-(phenylacetyl)piperazine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(benzyloxy)-4-methoxybenzyl]-4-(phenylacetyl)piperazine oxalate, also known as BZP, is a synthetic compound that has been used as a recreational drug. However, BZP is a piperazine derivative that has been found to have a variety of biochemical and physiological effects. This paper will discuss the synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research on BZP.
Mechanism of Action
1-[3-(benzyloxy)-4-methoxybenzyl]-4-(phenylacetyl)piperazine oxalate acts on the central nervous system by increasing the release of dopamine, serotonin, and norepinephrine. This leads to an increase in the activity of these neurotransmitters, which can result in a variety of physiological and psychological effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. These include increased heart rate and blood pressure, pupil dilation, and increased body temperature. This compound has also been found to have psychoactive effects, including euphoria, increased alertness, and decreased appetite.
Advantages and Limitations for Lab Experiments
1-[3-(benzyloxy)-4-methoxybenzyl]-4-(phenylacetyl)piperazine oxalate has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. This compound has also been found to have a high affinity for dopamine and serotonin receptors, making it a useful tool for studying these neurotransmitters. However, this compound has several limitations for lab experiments. It is a controlled substance in many countries, which can make it difficult to obtain. This compound also has a short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on 1-[3-(benzyloxy)-4-methoxybenzyl]-4-(phenylacetyl)piperazine oxalate. One area of research could focus on the potential therapeutic uses of this compound for neurological disorders. Another area of research could focus on the long-term effects of this compound use, as well as the potential for addiction and abuse. Additionally, research could focus on the development of new compounds that have similar effects to this compound but with fewer side effects. Overall, this compound has the potential to be a valuable tool for scientific research, but further research is needed to fully understand its effects.
Synthesis Methods
1-[3-(benzyloxy)-4-methoxybenzyl]-4-(phenylacetyl)piperazine oxalate can be synthesized through a multi-step process that involves the reaction of piperazine with benzyl chloride, followed by the reaction of the resulting compound with 3-(benzyloxy)-4-methoxybenzaldehyde and phenylacetic acid. The final product is obtained by crystallization of the oxalate salt.
Scientific Research Applications
1-[3-(benzyloxy)-4-methoxybenzyl]-4-(phenylacetyl)piperazine oxalate has been used in scientific research to study its effects on the central nervous system. One study found that this compound acts as a dopamine and serotonin releaser, similar to other amphetamine-like compounds. This compound has also been found to increase the release of norepinephrine in the brain. These effects make this compound a potential candidate for the treatment of certain neurological disorders.
properties
IUPAC Name |
1-[4-[(4-methoxy-3-phenylmethoxyphenyl)methyl]piperazin-1-yl]-2-phenylethanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H30N2O3.C2H2O4/c1-31-25-13-12-24(18-26(25)32-21-23-10-6-3-7-11-23)20-28-14-16-29(17-15-28)27(30)19-22-8-4-2-5-9-22;3-1(4)2(5)6/h2-13,18H,14-17,19-21H2,1H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORSPDRONIYCDKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCN(CC2)C(=O)CC3=CC=CC=C3)OCC4=CC=CC=C4.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H32N2O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
520.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.